Cas no 885279-10-7 (2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-)

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy- structure
885279-10-7 structure
Product Name:2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-
CAS No:885279-10-7
MF:C13H13ClO3
MW:252.693523168564
CID:711623
PubChem ID:53407199
Update Time:2025-04-19

2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy-
    • 1-Chloro-6,7-dimethoxy-3,4-dihydro-naphthalene-2-carbaldehyde
    • 1-chloro-6,7-dimethoxy-3,4-dihydronaphthalene-2-carbaldehyde
    • 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-6,7-dimethoxy
    • FT-0723170
    • SCHEMBL15333322
    • SB39537
    • AKOS027383477
    • C13H13ClO3
    • 885279-10-7
    • DTXSID20695811
    • Inchi: 1S/C13H13ClO3/c1-16-11-5-8-3-4-9(7-15)13(14)10(8)6-12(11)17-2/h5-7H,3-4H2,1-2H3
    • InChI Key: JUWXIWJQAJWJGO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)CCC2C=C(C(=CC=21)OC)OC

Computed Properties

  • Exact Mass: 252.05500
  • Monoisotopic Mass: 252.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.79880
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